Cas no 2171998-96-0 (2-(tert-butoxy)carbonyl-6-carbamoyl-2,3,4,5,6,7-hexahydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonyl-6-carbamoyl-2,3,4,5,6,7-hexahydro-1H-isoindole-5-carboxylic acid
• CAS No: 2171998-96-0
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 6520207
• PubChem ID: 165733881
• Update Time: 2025-06-15

2-(tert-butoxy)carbonyl-6-carbamoyl-2,3,4,5,6,7-hexahydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)carbonyl-6-carbamoyl-2,3,4,5,6,7-hexahydro-1H-isoindole-5-carboxylic acid
• EN300-1592249
• 2-[(tert-butoxy)carbonyl]-6-carbamoyl-2,3,4,5,6,7-hexahydro-1H-isoindole-5-carboxylic acid
• 2171998-96-0

• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(21)17-6-8-4-10(12(16)18)11(13(19)20)5-9(8)7-17/h10-11H,4-7H2,1-3H3,(H2,16,18)(H,19,20)
• InChI Key： VNADUSXOLDGDMM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC(C(=O)O)C(C(N)=O)CC=2C1)=O

Computed Properties

• Exact Mass: 310.15287181g/mol
• Monoisotopic Mass: 310.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 110Ų

Additional information on 2-(tert-butoxy)carbonyl-6-carbamoyl-2,3,4,5,6,7-hexahydro-1H-isoindole-5-carboxylic acid

Research Brief on 2-(tert-butoxy)carbonyl-6-carbamoyl-2,3,4,5,6,7-hexahydro-1H-isoindole-5-carboxylic acid (CAS: 2171998-96-0)

In recent years, the compound 2-(tert-butoxy)carbonyl-6-carbamoyl-2,3,4,5,6,7-hexahydro-1H-isoindole-5-carboxylic acid (CAS: 2171998-96-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole scaffold, has shown promising potential in drug discovery and development, particularly in the design of novel therapeutic agents targeting various diseases.

The primary focus of current research revolves around the synthetic pathways and pharmacological properties of this compound. Recent studies have highlighted its role as a key intermediate in the synthesis of peptidomimetics and small-molecule inhibitors. The tert-butoxycarbonyl (Boc) protecting group and the carbamoyl functionality at the 6-position render this compound highly versatile for further chemical modifications, making it a valuable building block in medicinal chemistry.

One of the most notable advancements in this area is the application of 2171998-96-0 in the development of protease inhibitors. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific proteases involved in pathological processes, such as viral replication and inflammatory responses. These findings underscore the potential of 2171998-96-0 as a scaffold for designing next-generation antiviral and anti-inflammatory drugs.

In addition to its pharmacological applications, recent studies have also explored the compound's physicochemical properties and stability under various conditions. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to characterize the compound and ensure its purity for further research. These efforts are critical for optimizing its use in drug formulation and delivery systems.

Looking ahead, the ongoing research on 2-(tert-butoxy)carbonyl-6-carbamoyl-2,3,4,5,6,7-hexahydro-1H-isoindole-5-carboxylic acid is expected to yield further insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications, paving the way for innovative treatments in the near future.